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Abstract
Enniatin F belongs to a class of cyclic hexadepsipeptides known as enniatins, which are

mycotoxins produced by various species of Fusarium fungi. These compounds exhibit a range

of biological activities, including antimicrobial, insecticidal, and cytotoxic effects, making them

of significant interest for drug development. Their primary mechanism of action is attributed to

their ionophoric properties, enabling the transport of cations across cell membranes, which

disrupts cellular homeostasis and can lead to apoptosis. This technical guide provides a

comprehensive overview of the structural elucidation of Enniatin F, including its

physicochemical properties, spectroscopic data, and a generalized methodology for its isolation

and characterization. Furthermore, it visualizes the structural elucidation workflow and a

plausible signaling pathway based on the known mechanisms of the enniatin family.

Physicochemical Properties
While specific experimental data for Enniatin F is limited in publicly available literature, its

properties can be inferred from the well-characterized members of the enniatin family.

Enniatins are composed of alternating D-α-hydroxyisovaleric acid and N-methyl-L-amino acid

residues. The variation in the N-methyl-L-amino acid residues gives rise to the different enniatin

analogues.
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Property
Value (Enniatin
B)[1]

Value (Enniatin
B1)[2][3]

Value (Enniatin
A)[4]

Notes

Molecular

Formula
C33H57N3O9 C34H59N3O9 C36H63N3O9

The exact

formula for

Enniatin F is not

readily available.

Molecular Weight 639.8 g/mol 653.9 g/mol 681.9 g/mol

The molecular

weight of

Enniatin F would

depend on its

specific amino

acid composition.

Experimental Protocols
Isolation and Purification of Enniatins
The following is a generalized protocol for the isolation and purification of enniatins from

Fusarium cultures, which can be adapted for the specific isolation of Enniatin F.

2.1.1. Fungal Culture and Extraction

Culture:Fusarium species known to produce enniatins (e.g., Fusarium tricinctum) are

cultivated on a suitable solid medium like corn grit or in a liquid potato dextrose broth (PDB)

for a period of 14-21 days at room temperature.[5]

Extraction: The fungal culture (mycelium and medium) is extracted exhaustively with a

solvent such as methanol or ethyl acetate. The solvent is then evaporated under reduced

pressure to yield a crude extract.

2.1.2. Chromatographic Purification

Initial Fractionation: The crude extract is subjected to low-pressure liquid chromatography

(LPLC) on a reverse-phase column (e.g., Amberlite XAD-7) to separate the enniatins from

other fungal metabolites.[6][7]
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Semi-preparative HPLC: The enniatin-containing fractions are then purified by semi-

preparative high-performance liquid chromatography (HPLC) on a C18 column using a

gradient of acetonitrile in water.

Analytical HPLC: The purity of the isolated enniatin fractions is confirmed by analytical

HPLC.

Spectroscopic Analysis
2.2.1. Mass Spectrometry

Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, coupled

with an electrospray ionization (ESI) source is used.

Ionization Mode: Positive ion mode is typically employed for the analysis of enniatins, as

they readily form adducts with sodium ([M+Na]+) or ammonium ([M+NH4]+) ions.[8][9]

Fragmentation Analysis: Tandem mass spectrometry (MS/MS) is performed to obtain

fragmentation patterns, which are crucial for structural elucidation.

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A purified sample of the enniatin is dissolved in a suitable deuterated

solvent (e.g., CDCl3 or CD3OD).

Spectra Acquisition: A suite of NMR experiments is conducted, including:

¹H NMR: To identify the types and number of protons.

¹³C NMR: To determine the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC, NOESY): To establish the connectivity between protons

and carbons and to determine the stereochemistry of the molecule.

Spectroscopic Data
Detailed spectroscopic data for Enniatin F is not readily available. The following tables provide

representative data for other common enniatins to illustrate the expected chemical shifts and
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mass spectral fragments.

Mass Spectrometry Data (Representative for Enniatins)
Adduct

m/z (Enniatin B1)
[10]

Fragmentation Ions
(Enniatin B1)[10]

Description

[M+NH₄]⁺ 671.45986
558, 549, 458, 214,

196

Loss of one or more

N-methyl-amino acid

or hydroxyisovaleryl

residues.

¹H and ¹³C NMR Spectral Data
Specific NMR data for Enniatin F is not available in the searched literature. The structural

elucidation would rely on comparing the obtained spectra with known data for other enniatins

and using 2D NMR techniques to piece together the structure of the specific N-methyl-L-amino

acid residues present in Enniatin F.

Visualizations
Structural Elucidation Workflow
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Final Structure of Enniatin F
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Caption: Workflow for the structural elucidation of Enniatin F.
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Caption: Generalized signaling pathway for enniatin-induced apoptosis.

Conclusion
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The structural elucidation of Enniatin F follows a standard natural product chemistry workflow,

involving isolation, purification, and comprehensive spectroscopic analysis. While specific data

for Enniatin F remains elusive in the current literature, the established knowledge of the

enniatin family provides a robust framework for its characterization. The primary biological

effect of enniatins, including likely Enniatin F, is the disruption of cellular ion homeostasis

through their ionophoric activity, ultimately leading to programmed cell death. Further research

is warranted to isolate and fully characterize Enniatin F to explore its unique biological

properties and potential therapeutic applications.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b235513#structural-elucidation-of-enniatin-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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